Cas no 22436-35-7 (Norvaline, N-acetyl-3-ethyl-, L- (8CI))

• Product Name: Norvaline, N-acetyl-3-ethyl-, L- (8CI)
• CAS No: 22436-35-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6030110
• PubChem ID: 29970832
• Update Time: 2025-10-22

Norvaline, N-acetyl-3-ethyl-, L- (8CI) Chemical and Physical Properties

Names and Identifiers

• Norvaline, N-acetyl-3-ethyl-, L- (8CI)
• EN300-8134613
• SCHEMBL21274400
• 22436-35-7
• (2S)-2-acetamido-3-ethylpentanoic acid

• Inchi： 1S/C9H17NO3/c1-4-7(5-2)8(9(12)13)10-6(3)11/h7-8H,4-5H2,1-3H3,(H,10,11)(H,12,13)/t8-/m0/s1
• InChI Key： XJDXSXZKSZKROX-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@H](C(CC)CC)NC(C)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 378.8±25.0 °C(Predicted)
• pka: 3.59±0.10(Predicted)

Additional information on Norvaline, N-acetyl-3-ethyl-, L- (8CI)

Norvaline, N-acetyl-3-ethyl-, L- (8CI): A Comprehensive Overview

Norvaline, N-acetyl-3-ethyl-, L- (8CI), also known by its CAS number 22436-35-7, is a compound of significant interest in the fields of chemistry and biochemistry. This compound is a derivative of norvaline, which is a naturally occurring amino acid. The addition of the N-acetyl group and the 3-ethyl substitution introduces unique properties that make it a valuable compound in various applications.

The chemical structure of Norvaline, N-acetyl-3-ethyl-, L- (8CI) consists of a six-carbon chain with an amino group at one end and a carboxylic acid group at the other. The N-acetyl group is attached to the amino group, while the 3-ethyl substitution adds a branching point at the third carbon atom of the chain. This structure contributes to its distinct chemical and biological properties.

Recent studies have highlighted the potential of Norvaline, N-acetyl-3-ethyl-, L- (8CI) in various biological systems. For instance, research has shown that this compound exhibits significant antioxidant activity, making it a promising candidate for use in oxidative stress-related conditions. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and inflammation.

The synthesis of Norvaline, N-acetyl-3-ethyl-, L- (8CI) involves several steps, including the isolation of norvaline from natural sources or its chemical synthesis. The subsequent acetylation and ethylation steps are critical in determining the final product's purity and activity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the compound's quality and consistency.

In terms of applications, Norvaline, N-acetyl-3-ethyl-, L- (8CI) has found use in pharmaceuticals, nutraceuticals, and cosmetics. Its role as a bioactive agent in these industries is supported by its ability to enhance cellular health and protect against environmental stressors. Moreover, ongoing research is exploring its potential as a therapeutic agent in chronic diseases such as diabetes and cardiovascular disorders.

The safety profile of Norvaline, N-acetyl-3-ethyl-, L- (8CI) has been extensively studied, with findings indicating minimal toxicity at recommended doses. However, further long-term studies are required to fully understand its safety profile across different populations.

In conclusion, Norvaline, N-acetyl-3-ethyl-, L-, CAS No. 22436-357 is a versatile compound with promising applications in various fields. Its unique chemical structure and biological activity make it a subject of continued research interest. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing health and wellness solutions.